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Compound of Interest

Compound Name: 5-(Bromomethyl)undecane

Cat. No.: B151729

Essential Safety and Handling Guide for 5-
(Bromomethyl)undecane

A Comprehensive Resource for Laboratory Professionals

In the fast-paced environment of drug discovery and chemical synthesis, the safe handling of
reactive intermediates is a cornerstone of successful research. 5-(Bromomethyl)undecane, a
valuable alkylating agent, requires a thorough understanding of its potential hazards to ensure
the safety of laboratory personnel and the integrity of experimental outcomes. This guide
provides an in-depth, procedural framework for the safe handling, storage, and disposal of 5-
(Bromomethyl)undecane, grounded in established safety protocols.

Understanding the Hazard Profile

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 5-(Bromomethyl)undecane is classified as a substance that causes skin irritation and
serious eye irritation[1]. While comprehensive toxicological data is limited, its nature as an alkyl
bromide necessitates caution due to the potential for irritation to the skin, eyes, and respiratory
system upon exposure.

Some key physical and chemical properties include:
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Property Value

Molecular Formula C12H2sBr[1]

Molecular Weight 249.23 g/mol [1][2][3][4]

Boiling Point 271.6 + 8.0 °C (Predicted)[2][5]

Density 1.037 + 0.06 g/cm3 (Predicted)[2][5]

Storage Temperature Inert atmosphere, Room Temperature[2][3][5]

Personal Protective Equipment (PPE): A Mandated
Protocol

A robust PPE protocol is the most critical barrier between the researcher and potential chemical

exposure. The following PPE is mandatory when handling 5-(Bromomethyl)undecane.

Eye and Face Protection: Chemical splash goggles are the minimum requirement. For
procedures with a higher risk of splashing, a face shield should be worn in conjunction with

goggles[6][7].

Hand Protection: Nitrile gloves are recommended for their resistance to a range of
chemicals.[8][9]. Double-gloving is a best practice that provides an additional layer of
protection[10]. Gloves should be inspected before use and changed immediately if
contamination is suspected[11].

Body Protection: A flame-retardant lab coat or apron should be worn to protect against
splashes[6][9].

Footwear: Closed-toe shoes are a standard and essential component of laboratory safety.

Engineering Controls: The Primary Defense

All procedures involving 5-(Bromomethyl)undecane, from weighing and transferring to its use

in reactions, must be conducted within a properly functioning chemical fume hood[10][12]. This

Is the most effective way to control exposure to potentially harmful vapors.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-_Bromomethyl_undecane
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Bromomethyl_undecane
https://m.chemicalbook.com/ProductChemicalPropertiesCB02573052_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02573052.htm
https://www.scbt.com/p/5-bromomethyl-undecane-85531-02-8
https://m.chemicalbook.com/ProductChemicalPropertiesCB02573052_EN.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB02573052_EN.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB02573052_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02573052.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://allanchem.com/choose-ppe-chemical-work/
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.sjsu.edu/fdo/services/ehs/ehs-docs/ppe/Personal%20Protective%20Equipment%20Hands.pdf
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-precautions-should-be-taken-when-using-ethidium-bromide
https://ehs.providence.edu/wp-content/uploads/sites/22/2017/12/bromine-sop.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-precautions-should-be-taken-when-using-ethidium-bromide
https://edu.rsc.org/experiments/handling-liquid-bromine-and-preparing-bromine-water/683.article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling and Disposal Workflow

A systematic approach to the entire lifecycle of the chemical in the lab minimizes risk.

Caption: Workflow for the safe handling of 5-(Bromomethyl)undecane.

Storage

Store 5-(Bromomethyl)undecane in a cool, dry, well-ventilated area away from incompatible
materials such as strong oxidizing agents[10][13]. Keep the container tightly closed[10][11][14].

Spill Management

In the event of a spill, the primary response should be to ensure the safety of all personnel.

o Small Spills (within a fume hood):

[e]

Alert others in the immediate area.

o

Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite
or sand[15][16][17].

o

Carefully scoop the absorbent material into a designated, labeled hazardous waste
container[11][16].

o

Decontaminate the spill area[16].
e Large Spills:
o Evacuate the area immediately[15][17][18].

o Alert your institution's emergency response or Environmental Health and Safety (EHS)
department[16][19].

o Do not attempt to clean up a large spill without proper training and equipment[20].

First Aid and Exposure Response

Immediate action is critical in the event of an exposure.
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» Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes[15][16][20]. Remove any contaminated clothing[16][20]. Seek medical
attention[15][16].

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open[15][20]. Seek immediate medical attention[15][16].

 Inhalation: Move the affected person to fresh air[15]. If breathing is difficult, administer
oxygen and seek medical attention[15].

e Ingestion: Do NOT induce vomiting[13][15]. Rinse the mouth with water and seek immediate
medical attention[11][15].

Waste Disposal

All materials contaminated with 5-(Bromomethyl)undecane, including empty containers,
gloves, and spill cleanup materials, must be treated as hazardous waste.

o Collect all waste in a clearly labeled, sealed, and chemically compatible container[10][11].
The label should clearly identify the contents as "Hazardous Waste" and include the full
chemical name.

+ 5-(Bromomethyl)undecane is a halogenated organic compound and should be segregated
into the appropriate waste stream for halogenated organic waste[21].

» Store the waste container in a designated satellite accumulation area until it is collected by
your institution's certified hazardous waste disposal service[22].

By implementing these comprehensive safety measures, researchers can mitigate the risks
associated with 5-(Bromomethyl)undecane and maintain a safe and productive laboratory
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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